Cas no 1346708-20-0 (tert-Butyl (3-((4-chloropyridin-2-yl)oxy)propyl)carbamate)

• Product Name: tert-Butyl (3-((4-chloropyridin-2-yl)oxy)propyl)carbamate
• CAS No: 1346708-20-0
• MF: C₁₃H₁₉ClN₂O₃
• MW: 286.754562616348
• CID: 1030033
• PubChem ID: 71304640
• Update Time: 2025-11-01

tert-Butyl (3-((4-chloropyridin-2-yl)oxy)propyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3-((4-chloropyridin-2-yl)oxy)propyl)carbamate
• tert-butyl N-[3-(4-chloropyridin-2-yl)oxypropyl]carbamate
• tert-Butyl {3-[(4-chloropyridin-2-yl)oxy]propyl}carbamate
• tert-Butyl(3-((4-chloropyridin-2-yl)oxy)propyl)carbamate
• 1346708-20-0
• DTXSID20745320

• Inchi： 1S/C13H19ClN2O3/c1-13(2,3)19-12(17)16-6-4-8-18-11-9-10(14)5-7-15-11/h5,7,9H,4,6,8H2,1-3H3,(H,16,17)
• InChI Key： DSMNJJAFRZBJSG-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)OCCCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 286.1084202g/mol
• Monoisotopic Mass: 286.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 60.4Ų

Additional information on tert-Butyl (3-((4-chloropyridin-2-yl)oxy)propyl)carbamate

Research Brief on tert-Butyl (3-((4-chloropyridin-2-yl)oxy)propyl)carbamate (CAS: 1346708-20-0): Recent Advances and Applications

In recent years, the compound tert-Butyl (3-((4-chloropyridin-2-yl)oxy)propyl)carbamate (CAS: 1346708-20-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This intermediate has shown promising potential in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and other small-molecule drugs. The unique structural features of this compound, including the 4-chloropyridinyl and carbamate moieties, make it a versatile building block for drug discovery and medicinal chemistry applications.

Recent studies have focused on optimizing the synthetic routes for tert-Butyl (3-((4-chloropyridin-2-yl)oxy)propyl)carbamate to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry demonstrated an efficient two-step synthesis starting from 4-chloro-2-hydroxypyridine, with an overall yield of 78%. The process involves O-alkylation followed by carbamate formation, with careful control of reaction conditions to minimize byproducts. This improved synthetic protocol has facilitated broader exploration of the compound's pharmaceutical applications.

One of the most significant developments involving this compound is its role as a key intermediate in the synthesis of Bruton's tyrosine kinase (BTK) inhibitors. Research published in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its use in developing next-generation BTK inhibitors with improved selectivity profiles. The 4-chloropyridinyl moiety appears crucial for target binding, while the carbamate group enhances metabolic stability. These findings suggest that tert-Butyl (3-((4-chloropyridin-2-yl)oxy)propyl)carbamate may play an important role in addressing current challenges in autoimmune disease and cancer therapeutics.

Beyond kinase inhibitors, recent investigations have explored the compound's potential in central nervous system (CNS) drug development. Its ability to cross the blood-brain barrier, combined with favorable physicochemical properties, has made it an attractive scaffold for neuroactive compounds. A 2024 study in ACS Chemical Neuroscience reported derivatives showing promising activity as GABA receptor modulators, with potential applications in epilepsy and anxiety disorders.

From a safety and toxicology perspective, recent preclinical studies have shown that tert-Butyl (3-((4-chloropyridin-2-yl)oxy)propyl)carbamate exhibits favorable pharmacokinetic properties with low cytotoxicity in standard assays. However, researchers emphasize the need for careful consideration of metabolic pathways, as the 4-chloropyridine moiety may lead to reactive metabolites in certain contexts. Ongoing structure-activity relationship studies aim to optimize both efficacy and safety profiles of derivatives based on this core structure.

Looking forward, the versatility of tert-Butyl (3-((4-chloropyridin-2-yl)oxy)propyl)carbamate suggests it will continue to be an important tool in medicinal chemistry. Current research directions include exploring its use in PROTAC (proteolysis targeting chimera) development and as a building block for covalent inhibitors. The compound's commercial availability and well-characterized properties make it particularly valuable for rapid analog synthesis in drug discovery programs. As synthetic methodologies continue to advance and our understanding of structure-activity relationships deepens, this intermediate is likely to play an increasingly important role in the development of next-generation therapeutics.